Cas no 2171734-35-1 (4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171734-35-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5997429
• PubChem ID: 165873730
• Update Time: 2025-10-21

4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(cyclopropylmethyl)(propan-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1494847
• 2171734-35-1

• Inchi： 1S/C27H32N2O5/c1-17(2)29(15-18-11-12-18)26(32)24(13-14-25(30)31)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： CQCNDSVJFOLRQW-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C(C)C)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(Cyclopropylmethyl)(Propan-2-yl)Carbamoyl-4-{(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

The compound 4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171734-35-1) is a complex organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique structural features, including a cyclopropylmethyl group, a propan-2-yl carbamoyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups confer the molecule with versatile chemical properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropylmethyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The propan-2-yl carbamoyl moiety further contributes to the molecule's ability to participate in hydrogen bonding, which is critical for drug-target interactions. Additionally, the presence of the fluorenylmethoxycarbonyl (Fmoc) group renders the compound highly suitable for use in peptide synthesis and solid-phase synthesis techniques. This group acts as a protecting agent for amino groups during synthesis, ensuring precise control over molecular architecture.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group has been extensively utilized in peptide synthesis due to its excellent stability under basic conditions and ease of removal under acidic conditions. This property makes it ideal for constructing complex peptide sequences with high fidelity. Recent advancements in peptide therapeutics have underscored the need for such versatile building blocks to address unmet medical needs, particularly in oncology and infectious diseases.

Moreover, the cyclopropylmethyl group within this compound introduces rigidity and strain into the molecular structure, which can significantly influence its pharmacokinetic properties. Strained rings are known to enhance drug permeability across biological membranes, thereby improving bioavailability. This characteristic makes the compound a valuable candidate for drug delivery systems that require efficient transport across cellular barriers.

In terms of synthetic chemistry, this compound represents a milestone in the development of multi-functionalized molecules. Its synthesis involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. Researchers have employed cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline its production process. These advancements not only enhance yield but also reduce reaction times, making large-scale production more feasible.

The integration of propan-2-yl carbamoyl and fluorenylmethoxycarbonyl (Fmoc) groups into this molecule opens up new avenues for exploring its role in supramolecular chemistry. The ability to form hydrogen bonds with these groups enables the creation of self-assembled structures with potential applications in nanotechnology and materials science. For instance, such structures could serve as templates for organizing functional materials at the nanoscale or as components in stimuli-responsive systems.

From an environmental standpoint, this compound's biodegradability and eco-friendly synthesis pathways are areas of growing interest. As industries increasingly prioritize sustainability, there is a pressing need to develop compounds that minimize ecological impact without compromising performance. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles.

In conclusion, 4-(cyclopropylmethyl)(propan-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171734-35-1) stands at the intersection of cutting-edge synthetic chemistry and innovative application development. Its unique structural features make it a versatile tool for advancing research across multiple disciplines while addressing critical challenges in healthcare and materials science.